SCH-34826

• CAS: 934969-67-2
• Molecular Formula: C27H34N2O7
• Molecular Weight: 498.6 g/mol
• InChI: InChI=1S/C27H34N2O7/c1-27(2)35-18-21(36-27)17-34-26(33)23(16-20-11-7-4-8-12-20)29-22(15-19-9-5-3-6-10-19)25(32)28-14-13-24(30)31/h3-12,21-23,29H,13-18H2,1-2H3,(H,28,32)(H,30,31)/t21?,22-,23-/m0/s1
• InChIKey: GWLFRMJMKXSMSR-KXNJDZORSA-N

SCH-34826 Compound Profile and Procurement

SCH-34826 (CAS 105262-04-2) is an orally active prodrug that undergoes in vivo biotransformation to yield SCH-32615, a potent and selective inhibitor of neutral metalloendopeptidase (NEP; EC 3.4.24.11) [1]. NEP is a key enzyme responsible for the degradation of atrial natriuretic factor (ANF) and endogenous opioid peptides such as enkephalins [2]. By inhibiting NEP, SCH-34826 potentiates the biological actions of these peptides, making it a prototypical tool compound for investigating the physiological and therapeutic roles of NEP in cardiovascular and renal diseases, as well as in pain modulation .

1

Oral prodrug designed for NEP inhibition studies in vivo

2

Clean selectivity: no ACE inhibition at tested concentrations

3

Well-characterized in cardiovascular and pain research models

• [1] Chipkin RE, Berger JG, Billard W, Iorio LC, Chapman R, Barnett A. Pharmacology of SCH 34826, an orally active enkephalinase inhibitor analgesic. J Pharmacol Exp Ther. 1988 Jun;245(3):829-38. PMID: 3164388. View Source
• [2] Sybertz EJ. SCH 34826: an overview of its profile as a neutral endopeptidase inhibitor and ANF potentiator. Clin Nephrol. 1991 Oct;36(4):187-91. PMID: 1835684. View Source

Why NEP Inhibitors Cannot Replace SCH-34826

Generic substitution of NEP inhibitors is not scientifically justifiable due to critical differences in oral bioavailability, target engagement, and functional selectivity. SCH-34826 is uniquely engineered as an orally active prodrug that is efficiently converted in vivo to the active NEP inhibitor SCH-32615, a property not shared by other early NEP inhibitors like thiorphan, which have limited oral activity [1]. Furthermore, SCH-34826 exhibits a distinct pharmacological profile characterized by the uncoupling of its cardiorenal and hemodynamic effects. Unlike some antihypertensive agents, SCH-34826 demonstrates anti-fibrotic and cardiac remodeling benefits without acutely lowering blood pressure in certain models, a feature that defines its specific utility in cardiovascular research [2]. Its dual action on both the ANF and enkephalin pathways also distinguishes it from inhibitors with more narrow substrate selectivity [3].

Oral route Non-prodrug NEP inhibitors (e.g., thiorphan, kelatorphan) lack oral activity; the active acid SCH-32615 is not orally absorbed.

ACE off-target Thiorphan retains measurable ACE affinity (pKi 6.40), whereas SCH-34826/SCH-32615 shows no ACE inhibition at ≤10 µM.

Cardiac effects Pressure-independent fibrosis reduction observed with SCH-34826 may not replicate across all NEP inhibitor classes.

• [1] Chipkin RE, Berger JG, Billard W, Iorio LC, Chapman R, Barnett A. Pharmacology of SCH 34826, an orally active enkephalinase inhibitor analgesic. J Pharmacol Exp Ther. 1988 Jun;245(3):829-38. PMID: 3164388. View Source
• [2] Monopoli A, Ongini E, Cigola E, Olivetti G. The Neutral Endopeptidase Inhibitor, SCH 34826, Reduces Left Ventricular Hypertrophy in Spontaneously Hypertensive Rats. J Cardiovasc Pharmacol. 1992 Sep;20(3):496-504. View Source
• [3] Sybertz EJ. SCH 34826: an overview of its profile as a neutral endopeptidase inhibitor and ANF potentiator. Clin Nephrol. 1991 Oct;36(4):187-91. PMID: 1835684. View Source

SCH-34826 Quantitative Comparator Evidence

Oral Prodrug Bioavailability vs. Active Acid

SCH-34826 was specifically developed as an orally active prodrug to overcome the poor oral bioavailability of its active metabolite, SCH-32615. A direct head-to-head comparison in mice demonstrates that oral SCH-34826 is highly effective (ED50 = 5.3 mg/kg), whereas oral SCH-32615 is completely ineffective up to 30 mg/kg [1]. This validates the prodrug strategy for achieving systemic exposure of the active NEP inhibitor after oral dosing.

Oral Prodrug vs. Active Acid

Head-to-head

SCH-34826: ED₅₀ 5.3 mg/kg p.o. (mouse); MED 1 mg/kg p.o. (rat). SCH-32615: no effect up to 30 mg/kg p.o.

Supports oral prodrug selection for in vivo studies

Oral route mandatory for prodrug; active acid inactive orally

Evidence Dimension	Oral Analgesic Potency (Enkephalinase Inhibition)
Target Compound Data	ED50 = 5.3 mg/kg p.o.
Comparator Or Baseline	SCH-32615: No effect up to 30 mg/kg p.o.
Quantified Difference	SCH-34826 is orally active (ED50 = 5.3 mg/kg) while SCH-32615 is inactive at a >5.6-fold higher dose.
Conditions	Mouse model of D-Ala2-Met5-enkephalinamide potentiation

Why This Matters

This data is crucial for procurement; SCH-34826 is the essential reagent for any in vivo study requiring oral administration of a selective NEP inhibitor, as its active form (SCH-32615) cannot be substituted for oral studies.

• [1] Chipkin RE, Berger JG, Billard W, Iorio LC, Chapman R, Barnett A. Pharmacology of SCH 34826, an orally active enkephalinase inhibitor analgesic. J Pharmacol Exp Ther. 1988 Jun;245(3):829-38. PMID: 3164388. View Source

NEP Selectivity: No ACE Inhibition vs. Thiorphan

SCH-34826 demonstrates direct, naloxone-reversible analgesic effects across multiple preclinical pain models, providing a benchmark for efficacy. A direct comparison within the same study shows its oral activity in the mouse hot-plate test (MED = 30 mg/kg) and acetic acid-induced writhing test (MED = 30 mg/kg), establishing a clear and consistent efficacy profile [1].

NEP Selectivity vs. Thiorphan

Cross-study comparable

SCH-32615: no ACE inhibition at ≤10 µM. Thiorphan: ACE pKi 6.40 (Ki ≈400 nM).

Enables cleaner NEP pharmacological signal

Thiorphan introduces ACE-mediated confounding; SCH-34826 avoids it

Evidence Dimension	Direct Analgesic Minimal Effective Dose (MED)
Target Compound Data	Low temperature hot-plate test: MED = 30 mg/kg p.o.; Acetic acid-induced writhing test: MED = 30 mg/kg p.o.
Comparator Or Baseline	Vehicle (inactive)
Quantified Difference	Active vs. inactive; demonstrates a consistent 30 mg/kg threshold for oral analgesic activity in mouse models.
Conditions	Mouse models of acute thermal and chemical pain

Why This Matters

This provides researchers with validated, reproducible doses for studying enkephalinase-mediated analgesia in vivo, offering a standard reference point for comparison with other analgesics.

• [1] Chipkin RE, Berger JG, Billard W, Iorio LC, Chapman R, Barnett A. Pharmacology of SCH 34826, an orally active enkephalinase inhibitor analgesic. J Pharmacol Exp Ther. 1988 Jun;245(3):829-38. PMID: 3164388. View Source

Pressure-Independent Cardiac Fibrosis Reduction

In spontaneously hypertensive rats (SHR), a model of hypertension-induced cardiac hypertrophy, SCH-34826 at 100 mg/kg p.o. significantly reduced left ventricular fibrosis by 42% and cardiac mass by 10% without any significant change in systolic blood pressure or heart rate [1]. This uncoupling of anti-fibrotic efficacy from hemodynamic effects is a key differentiator from conventional antihypertensives.

Pressure-Independent Cardiac Fibrosis

Cross-study comparable

SCH-34826: LV fibrosis -42%, SBP unchanged. SCH-39370: lowered BP, fibrosis not separately quantified.

Reported pressure-independent cardiac fibrosis endpoint context

1-month oral treatment in SHR model

Evidence Dimension	Cardiac Fibrosis Reduction
Target Compound Data	Reduction in left ventricular fibrotic tissue: -42% (p<0.05 vs. vehicle)
Comparator Or Baseline	Vehicle: No significant change in fibrosis
Quantified Difference	42% reduction in cardiac fibrosis relative to vehicle control.
Conditions	Spontaneously hypertensive rats (SHR) treated for 1 month with 100 mg/kg p.o. twice daily

Why This Matters

This evidence supports the selection of SCH-34826 for studies specifically focused on cardiac remodeling and fibrosis, where blood pressure-lowering effects are either confounding or not desired.

• [1] Monopoli A, Ongini E, Cigola E, Olivetti G. The Neutral Endopeptidase Inhibitor, SCH 34826, Reduces Left Ventricular Hypertrophy in Spontaneously Hypertensive Rats. J Cardiovasc Pharmacol. 1992 Sep;20(3):496-504. View Source

Hypoxic Pulmonary Vascular Remodeling and RV Hypertrophy

In a rat model of chronic hypoxia-induced pulmonary hypertension, SCH-34826 treatment resulted in significant cardiopulmonary protection. Compared to vehicle-treated hypoxic rats, SCH-34826 reduced right ventricular systolic pressure (53 ± 5 vs. 73 ± 2 mmHg), decreased right ventricular hypertrophy (RV/LV+S ratio: 0.47 ± 0.04 vs. 0.53 ± 0.03), and reduced peripheral pulmonary artery muscularization (22 ± 5% vs. 45 ± 8%) [1].

Pulmonary Vascular Remodeling

Cross-study comparable

SCH-34826 90 mg/kg s.c.: reduced remodeling and RV hypertrophy vs. vehicle. SCH-42495: similar effect without ANP elevation.

Reported pulmonary vascular remodeling endpoint context

Hypoxic rat model; ANP-dependent mechanism suggested

Evidence Dimension	Right Ventricular Systolic Pressure (RVSP)
Target Compound Data	53 ± 5 mmHg
Comparator Or Baseline	Vehicle-treated hypoxic rats: 73 ± 2 mmHg
Quantified Difference	27% reduction in RVSP (p<0.05)
Conditions	Rats exposed to 3 weeks of hypoxia (10% O2) with oral SCH-34826 administration

Why This Matters

This data identifies SCH-34826 as a valuable tool for investigating the role of NEP and natriuretic peptides in the pathogenesis and potential treatment of pulmonary hypertension and right ventricular overload.

• [1] Klinger JR, Petit RD, Curtin LA, Warburton RR, Wrenn DS, Steinhelper ME, Field LJ, Hill NS. Neutral endopeptidase inhibition attenuates development of hypoxic pulmonary hypertension in rats. J Appl Physiol (1985). 1993 Oct;75(4):1615-23. PMID: 8282611. View Source

Enkephalinase Inhibition vs. Kelatorphan

In a placebo-controlled clinical study of healthy volunteers, oral administration of SCH-34826 produced a significant, dose-dependent increase in urinary sodium excretion, a key indicator of enhanced ANF activity [1]. This confirms that the mechanism of action observed in preclinical models translates to human physiology.

Enkephalinase Ki vs. Kelatorphan

Class-level inference

SCH-32615 Ki 19.5 nM (oral via prodrug). Kelatorphan Ki 1.4 nM (no oral activity).

Oral vs. parenteral administration context

Kelatorphan broader enzyme coverage but no oral bioavailability

Evidence Dimension	Cumulative 5-hour Urinary Sodium Excretion
Target Compound Data	400 mg: 22.9 ± 5 mmol; 800 mg: 26.7 ± 6 mmol; 1600 mg: 30.9 ± 6.8 mmol
Comparator Or Baseline	Placebo: 15.7 ± 7.3 mmol
Quantified Difference	96% increase in natriuresis at the highest dose (30.9 vs 15.7 mmol, p<0.01)
Conditions	Healthy volunteers on a high-sodium diet in a single-blind, placebo-controlled trial

Why This Matters

This human data de-risks the translation of preclinical findings and provides a clinically relevant benchmark for the compound's pharmacodynamic effect, making it a more attractive tool for translational research programs.

• [1] Burnier M, Ganslmayer M, Perret F, Porchet M, Kosoglou T, Gould A, Nussberger J, Brunner HR. Effects of SCH 34826, an orally active inhibitor of atrial natriuretic peptide degradation, in healthy volunteers. Clin Pharmacol Ther. 1991 Aug;50(2):181-91. PMID: 1831083. View Source

SCH-34826 Research Application Scenarios

Sustained Oral NEP Inhibition Without ACE Confounding

SCH-34826 is the optimal tool for in vivo studies of cardiac fibrosis and left ventricular hypertrophy in hypertensive models. Its unique ability to reduce fibrotic tissue by 42% and cardiac mass by 10% without altering blood pressure [1] allows for the direct interrogation of NEP's role in cardiac remodeling pathways, free from the confounding effects of hemodynamic changes. This makes it invaluable for evaluating the therapeutic potential of NEP inhibition in heart failure with preserved ejection fraction (HFpEF) or other fibrotic cardiomyopathies.

Pressure-Independent Cardiac Fibrosis Research

For neuroscience and pain researchers, SCH-34826 serves as a validated, orally active probe for studying the role of endogenous enkephalins in analgesia. Its well-defined oral MED (30 mg/kg in mouse hot-plate and writhing tests) and duration of action (>4 hours) [2] provide a reliable and reproducible pharmacological intervention. This allows for consistent cross-study comparisons and the exploration of NEP inhibition as an adjunct or alternative to traditional opioid analgesics, with a documented safety margin of up to 100-fold above the active analgesic dose [2].

Pulmonary Hypertension and Hypoxic Vascular Remodeling

SCH-34826 is a validated compound for use in animal models of hypoxic pulmonary hypertension. Its ability to reduce right ventricular systolic pressure by 27% and decrease pulmonary artery muscularization by over 50% compared to vehicle controls [3] provides a robust and reproducible phenotype. This makes it a critical reference compound for benchmarking new NEP inhibitors or for studying the downstream protective effects of enhanced natriuretic peptide signaling in the pulmonary vasculature.

Translational Benchmarking Using Human PD Data

SCH-34826 is one of the few early NEP inhibitors with clinical pharmacodynamic data confirming its mechanism of action in humans. Its ability to increase natriuresis by 96% in healthy volunteers [4] provides a direct link between preclinical models and human physiology. This makes it an exceptional tool for translational research programs aimed at understanding the cardiorenal axis, validating biomarkers of NEP inhibition, and developing new therapies for conditions like hypertension, heart failure, and chronic kidney disease.

Application

Selection Property

Validation Focus

Sustained oral NEP inhibition studies

Oral prodrug with selective NEP inhibition

ACE off-target activity review

Pressure-independent cardiac fibrosis studies

Reported fibrosis reduction without BP change

Hemodynamic-independent endpoint validation

Pulmonary vascular remodeling models

ANP-dependent remodeling attenuation

Hypoxic model endpoint monitoring

Human pharmacodynamic reference studies

Published human ANF and natriuresis data

Human PD endpoint benchmarking

• [1] Monopoli A, Ongini E, Cigola E, Olivetti G. The Neutral Endopeptidase Inhibitor, SCH 34826, Reduces Left Ventricular Hypertrophy in Spontaneously Hypertensive Rats. J Cardiovasc Pharmacol. 1992 Sep;20(3):496-504. View Source
• [2] Chipkin RE, Berger JG, Billard W, Iorio LC, Chapman R, Barnett A. Pharmacology of SCH 34826, an orally active enkephalinase inhibitor analgesic. J Pharmacol Exp Ther. 1988 Jun;245(3):829-38. PMID: 3164388. View Source
• [3] Klinger JR, Petit RD, Curtin LA, Warburton RR, Wrenn DS, Steinhelper ME, Field LJ, Hill NS. Neutral endopeptidase inhibition attenuates development of hypoxic pulmonary hypertension in rats. J Appl Physiol (1985). 1993 Oct;75(4):1615-23. PMID: 8282611. View Source
• [4] Burnier M, Ganslmayer M, Perret F, Porchet M, Kosoglou T, Gould A, Nussberger J, Brunner HR. Effects of SCH 34826, an orally active inhibitor of atrial natriuretic peptide degradation, in healthy volunteers. Clin Pharmacol Ther. 1991 Aug;50(2):181-91. PMID: 1831083. View Source